Cas no 73904-93-5 ((17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton)
73904-93-5 structure
Product Name:(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton
CAS No:73904-93-5
MF:C26H30O10
MW:502.510408878326
CID:2067767
PubChem ID:5321282
Update Time:2025-04-21
(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton Chemical and Physical Properties
Names and Identifiers
-
- (17R,23Xi)-1alpha,4
- 14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4
- limonexic acid
- Shihulimonin A
- Isolimonexic acid
- RUTAEVINEXIC ACID
- Limonexylic acid
- (1R,2R,7S,10R,13R,14R,16S,19R,20S)-19-(2-hydroxy-5-oxo-2H-furan-4-yl)-9,9,13,20-tetramethyl-4,8,15,18-tetraoxahexacyclo[11.9.0.02,7.02,10.014,16.014,20]docosane-5,12,17-trione
- 73904-93-5
- Isolimonexin
- HY-N8405
- CHEMBL4787375
- CS-0144092
- AKOS040761898
- DA-54427
- Isoimonexic acid
- FI65367
- (17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton
-
- Inchi: 1S/C26H30O10/c1-22(2)13-8-14(27)24(4)12(25(13)10-32-16(28)9-15(25)35-22)5-6-23(3)18(11-7-17(29)33-20(11)30)34-21(31)19-26(23,24)36-19/h7,12-13,15,17-19,29H,5-6,8-10H2,1-4H3/t12-,13-,15-,17?,18-,19+,23-,24-,25+,26+/m0/s1
- InChI Key: DNNFETMOXYZICP-OKRPZFHJSA-N
- SMILES: O1[C@@H]2C(=O)O[C@@H](C3C(=O)OC(C=3)O)[C@]3(C)CC[C@@H]4[C@@]56COC(C[C@@H]5OC(C)(C)[C@@H]6CC([C@@]4(C)[C@]132)=O)=O
Computed Properties
- Exact Mass: 502.18389715g/mol
- Monoisotopic Mass: 502.18389715g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 36
- Rotatable Bond Count: 1
- Complexity: 1170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.695000000000001
- Topological Polar Surface Area: 138Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 315-316 ºC
- Solubility: Soluble (110 g/l) (25 º C),
(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I63960-5 mg |
(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton |
73904-93-5 | 5mg |
¥4800.0 | 2021-09-09 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4307-1 mg |
Isolimonexic acid |
73904-93-5 | 1mg |
¥2435.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I63960-5mg |
(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton |
73904-93-5 | ,98.0% | 5mg |
¥4800.0 | 2023-09-07 | |
| TargetMol Chemicals | TN4307-5mg |
Isolimonexic acid |
73904-93-5 | 5mg |
¥ 3330 | 2024-07-20 | ||
| TargetMol Chemicals | TN4307-5 mg |
Isolimonexic acid |
73904-93-5 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN4307-1 mL * 10 mM (in DMSO) |
Isolimonexic acid |
73904-93-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5080 | 2023-09-15 | |
| A2B Chem LLC | AH15559-5mg |
IsoliMonexic acid |
73904-93-5 | 98.0% | 5mg |
$660.00 | 2024-04-19 | |
| TargetMol Chemicals | TN4307-1 ml * 10 mm |
Isolimonexic acid |
73904-93-5 | 1 ml * 10 mm |
¥ 5080 | 2024-07-20 |
(17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
73904-93-5 ((17R,23Xi)-1alpha,4;14,15beta-Diepoxy-17,19,23,23-tetrahydroxy-4,4,8-trimethyl-7-oxo-3,4;16,17-diseco-24-nor-5alpha,13alpha,14beta-chol-20(22)-en-3,16,21-trisaeure-3=>19;16=>17;21=>23-trilacton) Related Products
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